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[1-(4-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone [1-(4-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone RCS-4 is a synthetic cannabinoid (CB) which has been detected in herbal mixtures. RCS-4 M9 metabolite is an expected metabolite of RCS-4, characterized by hydroxylation on both the alkyl and phenyl groups. Such dihydroxylated metabolites have been shown to result during the metabolism of similar synthetic CBs both in vitro, with liver microsomes, and in vivo. This product is intended for research and forensic purposes.
Brand Name: Vulcanchem
CAS No.: 1630022-96-6
VCID: VC0150913
InChI: InChI=1S/C20H21NO3/c1-14(22)5-4-12-21-13-18(17-6-2-3-7-19(17)21)20(24)15-8-10-16(23)11-9-15/h2-3,6-11,13-14,22-23H,4-5,12H2,1H3
SMILES: CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)O)O
Molecular Formula: C20H21NO3
Molecular Weight: 323.4 g/mol

[1-(4-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone

CAS No.: 1630022-96-6

Cat. No.: VC0150913

Molecular Formula: C20H21NO3

Molecular Weight: 323.4 g/mol

* For research use only. Not for human or veterinary use.

[1-(4-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone - 1630022-96-6

Specification

Description RCS-4 is a synthetic cannabinoid (CB) which has been detected in herbal mixtures. RCS-4 M9 metabolite is an expected metabolite of RCS-4, characterized by hydroxylation on both the alkyl and phenyl groups. Such dihydroxylated metabolites have been shown to result during the metabolism of similar synthetic CBs both in vitro, with liver microsomes, and in vivo. This product is intended for research and forensic purposes.
CAS No. 1630022-96-6
Molecular Formula C20H21NO3
Molecular Weight 323.4 g/mol
IUPAC Name [1-(4-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone
Standard InChI InChI=1S/C20H21NO3/c1-14(22)5-4-12-21-13-18(17-6-2-3-7-19(17)21)20(24)15-8-10-16(23)11-9-15/h2-3,6-11,13-14,22-23H,4-5,12H2,1H3
Standard InChI Key JXSIBZRVKUYYOZ-UHFFFAOYSA-N
SMILES CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)O)O
Canonical SMILES CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)O)O

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